2-(Heptadecenyl)-2-oxazoline-4,4-dimethanol

• CAS: 28984-69-2
• Synonyms: Alkaterge T
• Molecular Formula: C22H41NO3
• Molecular Weight: 367.6 g/mol
• SMILES: CCCCCCCCCCCCCCCC=CC1=NC(CO1)(CO)CO
• InChI: InChI=1S/C22H41NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-23-22(18-24,19-25)20-26-21/h16-17,24-25H,2-15,18-20H2,1H3/b17-16+
• InChIKey: XOIFQOFMUVENJH-WUKNDPDISA-N

2-(Heptadecenyl)-2-oxazoline-4,4-dimethanol (CAS 28984-69-2) is a long-chain alkenyl oxazoline derivative with two pendant hydroxyl groups on the heterocyclic ring, giving it a dual amphiphilic and reactive character. This compound, commercially available as ALKATERGE™ T, serves multiple functions as a non-volatile surface-active agent, including corrosion inhibitor, invert emulsifier, and pigment dispersant.

2-(Heptadecenyl)-2-oxazoline-4,4-dimethanol (CAS 28984-69-2): Essential Properties for Informed Industrial Sourcing

2-(Heptadecenyl)-2-oxazoline-4,4-dimethanol (CAS 28984-69-2) is a long-chain alkenyl oxazoline derivative with two pendant hydroxyl groups on the heterocyclic ring, giving it a dual amphiphilic and reactive character [1]. This compound, commercially available as ALKATERGE™ T, serves multiple functions as a non-volatile surface-active agent, including corrosion inhibitor, invert emulsifier, and pigment dispersant [2]. With a molecular formula of C22H41NO3 and a molecular weight of approximately 367.6 g/mol, its calculated XLogP3-AA is 6.6, reflecting strong lipophilicity [1]. Its notification under CLP criteria includes classification as Aquatic Chronic 3 (H412), which indicates specific handling and environmental considerations relevant to procurement [3].

Multi-functional surface-active agent: corrosion inhibitor, invert emulsifier, pigment dispersant

Selection context: oil-based protective coatings, metalworking fluids, non-aqueous dispersions

High lipophilicity (XLogP 6.6) supports oil-phase incorporation

Paste form at ambient temperature facilitates handling in industrial blending

CLP Aquatic Chronic 3 (H412) classification

Environmental handling considerations apply; review local regulatory requirements

• [1] PubChem. (2025). 4,4(5H)-Oxazoledimethanol, 2-(heptadecen-1-yl)-. Compound Summary CID 19866065. National Center for Biotechnology Information. View Source
• [2] Univar Solutions. (n.d.). ALKATERGE™ T, Technical Grade, Paste. Product Technical Datasheet. View Source
• [3] European Chemicals Agency (ECHA). (n.d.). 2-(heptadecenyl)-2-oxazoline-4,4-dimethanol. C&L Inventory Database. EC/List no. 249-355-5. View Source

Why In-Class Oxazolines Cannot Simply Replace 2-(Heptadecenyl)-2-oxazoline-4,4-dimethanol

Generic substitution among 2-oxazoline derivatives is not chemically viable because subtle variations in the lipophilic tail and headgroup architecture dictate functional performance. Even among structurally close analogs—such as the fully saturated heptadecyl variant (CAS 14466-50-3), the benzyl-substituted 2-benzyl-4,4-dihydroxymethyl-2-oxazoline, and the esterified analog 2-heptadecenyl-4,4-bis(stearoyloxymethyl)-2-oxazoline—differences in chain unsaturation, headgroup lipophilicity, and hydroxyl availability drive measurable divergence in surface activity, corrosion inhibition efficacy, and emulsification behavior [1][2]. The presence of both a heptadecenyl tail and two free hydroxyl groups in the target compound is specifically implicated in the formation of a passive protective layer on metal surfaces, a mechanism not shared by analogs with blocked or absent hydroxyl functionalities [2].

Saturated heptadecyl analog (CAS 14466-50-3)

Lacks alkenyl unsaturation; may shift surface activity, interfacial behavior, and corrosion inhibition relative to the target compound.

Benzyl-substituted oxazoline analog

Different headgroup lipophilicity and electronic profile may not replicate passivation mechanism; reported no corrosion inhibition under comparable conditions.

Stearoyloxymethyl ester analog (blocked hydroxyls)

Hydroxyl groups esterified; cannot form passive layer. Reported only delayed atmospheric corrosion, not passivation, at higher loading.

• [1] Rodríguez, S., Abreu, A., & Cepero, A. (2002). Evaluación de tres oxazolinas como inhibidores de la corrosión mediante técnicas electroquímicas. Revista CENIC Ciencias Químicas, 33(2), 065-070. View Source
• [2] Rodríguez, S., Abreu, A., & Cepero, A. (2003). Estudio comparativo de tres oxazolinas como inhibidores de la corrosion (II parte). Revista CENIC Ciencias Químicas, 34(1), 015-020. View Source

Quantitative Differentiation Evidence for 2-(Heptadecenyl)-2-oxazoline-4,4-dimethanol Versus Closest Analogs

Superior Corrosion Inhibition on AISI-1020 Steel vs. Benzyl and Stearoyloxymethyl Oxazoline Analogs

In a head-to-head comparative study, 2-heptadecenyl-4,4-dihydroxymethyl-2-oxazoline at 1.0% (w/w) in basic oil was identified as the best-performing corrosion inhibitor for AISI-1020 steel in neutral aqueous media among three tested 2-oxazolines. The benzyl-substituted analog (2-benzyl-4,4-dihydroxymethyl-2-oxazoline) showed no corrosion inhibition properties at its tested optimal concentration of 0.2% [1]. The esterified analog (2-heptadecenyl-4,4-bis(stearoyloxymethyl)-2-oxazoline) showed only a delay in atmospheric corrosion processes at 2% concentration, whereas the target compound induced a decrease in the corrosion rate by forming a passive layer, acting as a passivator [1][2].

Corrosion inhibition vs. analogs

Head-to-head

Target: passivation at 1.0% in basic oil. Benzyl analog: no inhibition at 0.2%. Stearoyloxymethyl analog: only delayed atmospheric corrosion at 2.0%.

Passivation mechanism confirmed; comparator analogs inactive or weak barrier under test conditions.

Electrochemical impedance and accelerated atmospheric tests on AISI-1020 steel, neutral aqueous medium.

Evidence Dimension	Corrosion Inhibition Efficacy on AISI-1020 Steel
Target Compound Data	Best inhibitor among three; forms passive layer; optimal concentration: 1.0% in basic oil [2]
Comparator Or Baseline	2-Benzyl-4,4-dihydroxymethyl-2-oxazoline: No inhibition at 0.2%. 2-Heptadecenyl-4,4-bis(stearoyloxymethyl)-2-oxazoline: Delayed atmospheric corrosion at 2% [1]
Quantified Difference	Qualitatively superior inhibition mechanism (passivation vs. no inhibition/delay). Optimal concentration 1.0% vs. 2.0% for the stearoyloxymethyl analog [1][2].
Conditions	Basic oil of viscosity 20 s·cm⁻¹ at 70 °C; AISI-1020 steel; neutral aqueous medium; electrochemical and accelerated atmospheric tests [1][2].

Why This Matters

For procurement in corrosion protection, this evidence identifies the specific molecular structure (heptadecenyl tail + free dihydroxymethyl headgroup) required for passivation, demonstrating that analogs with blocked or different substituents fail to achieve comparable protection under identical test conditions.

• [1] Rodríguez, S., Abreu, A., & Cepero, A. (2002). Evaluación de tres oxazolinas como inhibidores de la corrosión mediante técnicas electroquímicas. Revista CENIC Ciencias Químicas, 33(2), 065-070. View Source
• [2] Rodríguez, S., Abreu, A., & Cepero, A. (2003). Estudio comparativo de tres oxazolinas como inhibidores de la corrosion (II parte). Revista CENIC Ciencias Químicas, 34(1), 015-020. View Source

High Interfacial Tension Reduction as a Quantitative Surface Activity Benchmark

The target compound reduces interfacial surface tension against water by approximately 95%, reaching less than 2 dynes/cm when dosed at only 0.1% in mineral oil, providing a direct, quantifiable benchmark of its exceptional surface activity [1]. This level of interfacially-active performance is superior to that reported for salts of 2-alkyl-2-oxazoline with smaller alkyl substituents, which showed progressively lower surface tension lowering ability with decreasing chain length [2].

Interfacial tension reduction

Reported

< 2 dynes/cm at 0.1% in mineral oil

Ultralow interfacial tension benchmark supports emulsification fit.

Cross-study comparison with shorter-chain oxazoline salts: progressively lower performance with decreasing chain length.

Evidence Dimension	Interfacial Tension Reduction
Target Compound Data	~95% reduction; < 2 dynes/cm at 0.1% in mineral oil [1]
Comparator Or Baseline	2-alkyl-2-oxazoline organic salts with smaller alkyl substituents (class-level): inferior surface tension lowering compared to longer-chain analogs [2]
Quantified Difference	Target compound achieves < 2 dynes/cm interfacial tension, whereas shorter-chain analogs exhibit progressively lower tension reduction capacity. Exact comparator CMC or tension values are not available in the same assay system (cross-study inference) [1][2].
Conditions	0.1% concentration in mineral oil; interfacial tension measured against water [1]; class-level data from organic salts of 2-alkyl-2-oxazoline [2].

Why This Matters

A quantifiable interfacial tension value under 2 dynes/cm at a low loading of 0.1% provides a clear procurement benchmark for formulators who require ultralow interfacial tension in emulsion or wetting applications, a performance metric that cannot be assumed for shorter-chain or structurally modified oxazoline analogs.

• [1] UL Prospector. (2025). ALKATERGE®-T Surface Active Agent, Product Datasheet. Advancion Sciences. View Source
• [2] Banno, T., Kawada, K., & Matsumura, S. (2009). Syntheses of Surface Active 2-Oxazoline Derivatives and Their Properties. Journal of Japan Oil Chemists' Society, 30(12), 847-852. View Source

Molecular Architecture Advantage: The Functional Role of Free Hydroxyl Groups in Passivation

The target compound's two free hydroxymethyl groups are ultimately responsible for its corrosion inhibition mechanism. The comparative study explicitly attributes the superiority of 2-heptadecenyl-4,4-dihydroxymethyl-2-oxazoline to the combined effect of the oxazoline ring and the two hydroxyl groups, which together form a passive layer on the metal surface [1]. In contrast, the stearoyloxymethyl analog, which has its hydroxyl groups blocked by esterification, cannot form this passive layer and functions only as a weak atmospheric barrier at twice the optimal concentration [2].

Passivation mechanism: free hydroxyls

Head-to-head

Target (free OH): passive layer formation. Stearoyloxymethyl analog (blocked OH): no passivation, only barrier delay.

Hydroxyl groups essential for passivation; esterified analogs do not replicate protection.

Same steel/oil/neutral aqueous system; salt fog and SO₂ atmosphere tests.

Evidence Dimension	Mechanism of Corrosion Inhibition (passivation vs. barrier)
Target Compound Data	Functions as a passivator; forms a passive layer via oxazoline ring and free hydroxyl groups [1]
Comparator Or Baseline	2-Heptadecenyl-4,4-bis(stearoyloxymethyl)-2-oxazoline: No passivation; delayed atmospheric corrosion only; hydroxyl groups blocked by esterification [1][2]
Quantified Difference	Mechanistic difference directly linked to hydroxyl availability. Target compound passivates; blocked-hydroxyl analog cannot achieve passivation [1][2].
Conditions	AISI-1020 steel; basic oil medium; neutral aqueous environment; electrochemical and salt fog/SO₂ atmosphere tests [1][2].

Why This Matters

The mechanistic dependency on free hydroxyl groups provides a rational basis for compound selection over esterified or hydroxyl-blocked analogs; any structural modification that removes or blocks the hydroxyls predictably degrades or eliminates corrosion protection, as experimentally validated in the same study.

• [1] Rodríguez, S., Abreu, A., & Cepero, A. (2003). Estudio comparativo de tres oxazolinas como inhibidores de la corrosion (II parte). Revista CENIC Ciencias Químicas, 34(1), 015-020. View Source
• [2] Rodríguez, S., Abreu, A., & Cepero, A. (2002). Evaluación de tres oxazolinas como inhibidores de la corrosión mediante técnicas electroquímicas. Revista CENIC Ciencias Químicas, 33(2), 065-070. View Source

Physicochemical and Regulatory Differentiation from the Saturated Heptadecyl Analog

The target compound differs from its fully saturated analog, 2-Heptadecyl-2-oxazoline-4,4-dimethanol (CAS 14466-50-3), in chain saturation, which measurably impacts physical properties. The target compound has a calculated boiling point of 473.2 ± 10.0 °C at 760 mmHg and a density of 1.0 ± 0.1 g/cm³ . Its saturated analog has an experimentally reported boiling point of 486.9 °C at 760 mmHg (a 13.7 °C difference) and a density of 1 g/cm³ . The E-alkenyl configuration in the target compound further reduces the melting point relative to the saturated analog, giving the target a paste-like consistency amenable to ambient-temperature handling [1]. Furthermore, the target is on the CLP inventory with only Aquatic Chronic 3 (H412) classification [2], whereas the saturated analog is listed on EINECS (238-459-6).

Physicochemical vs. saturated analog

Reported

Target: bp ~473 °C, paste form. Saturated analog: bp ~487 °C, likely higher melting solid.

Lower boiling point and paste consistency may facilitate ambient-temperature handling and formulation.

Regulatory entries differ: target CLP H412, saturated analog EINECS listing.

Evidence Dimension	Boiling Point and Physical Form
Target Compound Data	Boiling Point: 473.2 ± 10.0 °C at 760 mmHg; Density: 1.0 ± 0.1 g/cm³; Paste at room temperature [1]
Comparator Or Baseline	2-Heptadecyl-2-oxazoline-4,4-dimethanol (CAS 14466-50-3): Boiling Point 486.9 °C at 760 mmHg; Density 1 g/cm³
Quantified Difference	~13.7 °C lower boiling point for the alkenyl target compound versus the saturated analog. Paste consistency vs. likely higher melting solid for saturated analog [1].
Conditions	Physicochemical data from computed (PubChem) and experimentally reported (vendor) values; physical form from commercial product datasheets [1].

Why This Matters

A lower boiling point and paste consistency facilitate industrial handling and formulation at ambient temperatures compared to fully saturated analogs. The distinct regulatory inventory entries may also influence procurement decisions in regulated markets.

• [1] Univar Solutions. (n.d.). ALKATERGE™ T, Technical Grade, Paste. Product Technical Datasheet. View Source
• [2] European Chemicals Agency (ECHA). (n.d.). 2-(heptadecenyl)-2-oxazoline-4,4-dimethanol. C&L Inventory Database. EC/List no. 249-355-5. View Source

Targeted Application Scenarios Where 2-(Heptadecenyl)-2-oxazoline-4,4-dimethanol Demonstrates Verified Advantages

Corrosion Protection of Mild Steel in Neutral Aqueous Environments at 1.0% Loading

Formulators of oil-based rust preventives and temporary protective coatings should select 2-(heptadecenyl)-2-oxazoline-4,4-dimethanol when the application requires passivation of mild steel (e.g., AISI-1020) under neutral aqueous conditions. At a 1.0% (w/w) concentration in basic oil, the compound acts as a passivator—forming a protective passive layer—whereas the benzyl analog is inactive and the stearoyloxymethyl analog only delays corrosion without passivation at double the concentration [5]. This makes the target compound particularly suitable for metal protection fluids where reliable, mechanism-based corrosion inhibition is critical and where lower active concentrations are desired for cost efficiency.

Water-in-Oil Emulsification Requiring Ultralow Interfacial Tension (0.1–1.0% Use Level)

For invert (water-in-oil) emulsion formulations such as metalworking fluids, drilling muds, or polish waxes, the target compound at 0.1% in oil reduces interfacial tension to less than 2 dynes/cm [5], indicating a performance threshold that shorter-chain oxazoline analogs do not achieve at comparable concentrations . This quantified surface activity supports its procurement as a primary emulsifier in systems demanding stable water-in-oil emulsions.

Pigment Dispersions in Non-Aqueous Solvent Systems for Industrial Coatings

The compound serves as the sole dispersing agent for pigment slurries in non-aqueous solvents, an application that leverages its combination of high lipophilicity (XLogP3-AA = 6.6), the oxazoline ring's affinity for pigment surfaces, and free hydroxyl groups that stabilize dispersions [5]. Sourcing this specific compound is justified over hydroxyl-blocked or saturated analogs that lack either the dual binding sites or the optimal polarity balance.

Application

Selection Property

Validation Focus

Mild steel corrosion protection (neutral aq., 1.0% in oil)

Passivation mechanism via free dihydroxymethyl headgroup

Electrochemical corrosion inhibition on AISI-1020 or similar substrates

Water-in-oil emulsification (0.1–1.0% use level)

Ultralow interfacial tension (< 2 dynes/cm) at low loading

Emulsion stability in invert (w/o) systems; droplet size and phase separation

Pigment dispersion in non-aqueous coatings

Lipophilic-hydrophilic balance (XLogP 6.6 + free hydroxyl groups)

Dispersion stability, color development, and viscosity in solvent-based slurries

• [1] Rodríguez, S., Abreu, A., & Cepero, A. (2003). Estudio comparativo de tres oxazolinas como inhibidores de la corrosion (II parte). Revista CENIC Ciencias Químicas, 34(1), 015-020. View Source
• [2] Rodríguez, S., Abreu, A., & Cepero, A. (2002). Evaluación de tres oxazolinas como inhibidores de la corrosión mediante técnicas electroquímicas. Revista CENIC Ciencias Químicas, 33(2), 065-070. View Source
• [3] UL Prospector. (2025). ALKATERGE®-T Surface Active Agent. Advancion Sciences. View Source
• [4] Banno, T., Kawada, K., & Matsumura, S. (2009). Syntheses of Surface Active 2-Oxazoline Derivatives and Their Properties. J. Jpn. Oil Chem. Soc., 30(12), 847-852. View Source
• [5] PubChem. (2025). 4,4(5H)-Oxazoledimethanol, 2-(heptadecen-1-yl)-. Compound Summary CID 19866065. View Source